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Compound of Interest

Compound Name: Benzenecarbodithioic acid

Cat. No.: B094261 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Benzenecarbodithioic acid, also commonly known as dithiobenzoic acid, is an organosulfur

compound with the chemical formula C₇H₆S₂.[1][2][3][4] Structurally analogous to benzoic acid

with both carboxyl oxygen atoms replaced by sulfur, this compound exhibits unique

physicochemical properties that make it a valuable reagent in organic synthesis, particularly in

the preparation of block copolymers.[1][5] This technical guide provides a detailed overview of

the core physicochemical properties of benzenecarbodithioic acid, including experimental

protocols and key synthetic pathways.

Core Physicochemical Properties
Benzenecarbodithioic acid is a dark red, sticky solid or viscous oil.[1][4] Its distinct nature

stems from the presence of the dithiocarboxylic acid moiety (-CS₂H) attached to a phenyl

group.[1]

Quantitative Physicochemical Data
The key quantitative properties of benzenecarbodithioic acid are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₆S₂ [2][3][6][7]

Molar Mass 154.25 g/mol [1][2]

pKa ~1.92 [1][4]

Melting Point >200 °C (decomposition) [2]

208 °C [8]

Boiling Point 88-89 °C @ 2 Torr [2][8]

Appearance
Dark red sticky solid or viscous

oil
[1][4]

Computed XLogP3 2.6 [3]

Spectral Data Summary
Spectroscopic analysis is crucial for the identification and characterization of

benzenecarbodithioic acid. The following tables summarize its key spectral features.

Infrared (FT-IR) Spectroscopy[1]

Wavenumber (cm⁻¹) Assignment Intensity

~2550 S-H stretch Weak

1240 C=S stretch -

930 S-H deformation -

572 Ring vibrations Medium

460 Ring vibrations Medium

¹H NMR Spectroscopy[1]
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Chemical Shift (δ) Multiplicity Assignment

7.0 - 9.0 ppm Complex multiplet Aromatic protons

Solvent & concentration

dependent
Broad singlet -SH proton

¹³C NMR and Mass Spectrometry data are also available for this compound.[3]

Experimental Protocols
Detailed methodologies are essential for the accurate determination of the physicochemical

properties of benzenecarbodithioic acid and for its synthesis.

Synthesis of Benzenecarbodithioic Acid
Two primary methods for the synthesis of benzenecarbodithioic acid are widely cited.[4] A

patented method also exists which aims to improve the synthesis yield.[5]

1. Grignard Reagent Method[1][4]

This method involves the reaction of a Grignard reagent, specifically phenylmagnesium

bromide, with carbon disulfide, followed by acidification.

Step 1: Formation of the Grignard Adduct. Phenylmagnesium bromide is reacted with carbon

disulfide in an anhydrous ether solvent. The nucleophilic carbon of the Grignard reagent

attacks the electrophilic carbon of carbon disulfide.

C₆H₅MgBr + CS₂ → C₆H₅CS₂MgBr[4]

Step 2: Acidification. The resulting magnesium salt is then acidified, typically with a strong

acid like hydrochloric acid, to yield benzenecarbodithioic acid.

C₆H₅CS₂MgBr + HCl → C₆H₅CS₂H + MgBrCl[4]

2. Sulfidation of Benzotrichloride[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzenecarbodithioic-acid
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://patents.google.com/patent/CN102249966B/en
https://www.benchchem.com/product/b094261
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://www.benchchem.com/product/b094261?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://www.benchchem.com/product/b094261
https://en.wikipedia.org/wiki/Dithiobenzoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This established route involves the sulfidation of benzotrichloride using a sulfide source like

potassium hydrosulfide.

Step 1: Formation of the Potassium Salt. Benzotrichloride is treated with potassium

hydrosulfide.

C₆H₅CCl₃ + 4 KSH → C₆H₅CS₂K + 3 KCl + 2 H₂S[4]

Step 2: Acidification. The resulting potassium dithiobenzoate is then acidified to produce

benzenecarbodithioic acid.

C₆H₅CS₂K + H⁺ → C₆H₅CS₂H + K⁺[4]

Determination of pKa
The acidity of benzenecarbodithioic acid can be determined using standard methods for pKa

measurement.

Potentiometric Titration[9][10]

This is a high-precision technique where a solution of the acid is titrated with a standard

solution of a strong base.

Procedure: A known concentration of benzenecarbodithioic acid is dissolved in a suitable

solvent (often a water-cosolvent mixture due to solubility). A standard solution of a strong

base (e.g., NaOH) is added incrementally.

Measurement: The pH of the solution is measured after each addition of the base using a

calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of base

added. The pKa is determined from the pH at the half-equivalence point.

UV-Vis Spectrophotometry[10]

This method is applicable if the protonated and deprotonated forms of the acid have distinct

UV-Vis absorption spectra.
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Procedure: Solutions of benzenecarbodithioic acid are prepared in a series of buffer

solutions with known pH values.

Measurement: The UV-Vis spectrum of each solution is recorded.

Data Analysis: The absorbance at a specific wavelength where the two species have

different molar absorptivities is plotted against pH. The resulting sigmoidal curve can be

analyzed to determine the pKa, which corresponds to the inflection point.

Measurement of Solubility
The solubility of aromatic acids can be determined using various methods.

Dynamic Method[11]

Procedure: A suspension of the solute in the solvent is heated at a constant rate with

continuous stirring.

Measurement: The temperature at which the last solid particles dissolve is recorded as the

equilibrium solubility temperature. This can be observed visually or by using a turbidimeter.

Data Analysis: The experiment is repeated for different concentrations to generate a

solubility curve as a function of temperature.

Visualizations
The following diagrams illustrate the key synthetic workflows for benzenecarbodithioic acid.
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Caption: Synthesis of Benzenecarbodithioic Acid via Grignard Reagent.
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Caption: Synthesis of Benzenecarbodithioic Acid from Benzotrichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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